Cas no 2228160-05-0 (tert-butyl N-{2-2-(dimethylamino)-1,3-thiazol-5-yl-1-oxopropan-2-yl}-N-methylcarbamate)

Tert-butyl N-{2-[2-(dimethylamino)-1,3-thiazol-5-yl]-1-oxopropan-2-yl}-N-methylcarbamate is a specialized carbamate-protected intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyl carbamate group and a dimethylamino-substituted thiazole ring, which enhance its utility in peptide coupling and heterocyclic chemistry. The compound offers stability under standard handling conditions while remaining reactive for selective deprotection and further functionalization. Its well-defined stereochemistry and purity make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The presence of both carbamate and thiazole moieties provides versatility in synthetic pathways, enabling precise modifications for target-oriented synthesis.
tert-butyl N-{2-2-(dimethylamino)-1,3-thiazol-5-yl-1-oxopropan-2-yl}-N-methylcarbamate structure
2228160-05-0 structure
Product Name:tert-butyl N-{2-2-(dimethylamino)-1,3-thiazol-5-yl-1-oxopropan-2-yl}-N-methylcarbamate
CAS No:2228160-05-0
MF:C14H23N3O3S
MW:313.415722131729
CID:5777969
PubChem ID:165642209
Update Time:2025-05-28

tert-butyl N-{2-2-(dimethylamino)-1,3-thiazol-5-yl-1-oxopropan-2-yl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2228160-05-0
    • tert-butyl N-{2-[2-(dimethylamino)-1,3-thiazol-5-yl]-1-oxopropan-2-yl}-N-methylcarbamate
    • EN300-1899244
    • tert-butyl N-{2-2-(dimethylamino)-1,3-thiazol-5-yl-1-oxopropan-2-yl}-N-methylcarbamate
    • Inchi: 1S/C14H23N3O3S/c1-13(2,3)20-12(19)17(7)14(4,9-18)10-8-15-11(21-10)16(5)6/h8-9H,1-7H3
    • InChI Key: NRUFZEZCXQNKAS-UHFFFAOYSA-N
    • SMILES: S1C(N(C)C)=NC=C1C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 313.14601278g/mol
  • Monoisotopic Mass: 313.14601278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91Ų

tert-butyl N-{2-2-(dimethylamino)-1,3-thiazol-5-yl-1-oxopropan-2-yl}-N-methylcarbamate Pricemore >>

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Additional information on tert-butyl N-{2-2-(dimethylamino)-1,3-thiazol-5-yl-1-oxopropan-2-yl}-N-methylcarbamate

Comprehensive Overview of tert-butyl N-{2-[2-(dimethylamino)-1,3-thiazol-5-yl]-1-oxopropan-2-yl}-N-methylcarbamate (CAS No. 2228160-05-0)

The compound tert-butyl N-{2-[2-(dimethylamino)-1,3-thiazol-5-yl]-1-oxopropan-2-yl}-N-methylcarbamate (CAS No. 2228160-05-0) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring and tert-butyl carbamate moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like tert-butyl N-{2-[2-(dimethylamino)-1,3-thiazol-5-yl]-1-oxopropan-2-yl}-N-methylcarbamate has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound's CAS No. 2228160-05-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance. Its applications span from small-molecule drug development to crop protection agents, aligning with global trends in sustainable healthcare and agriculture.

One of the key features of this compound is its thiazole core, a heterocyclic structure known for its versatility in pharmacophore design. The dimethylamino and tert-butyl carbamate groups further enhance its reactivity, enabling selective modifications for tailored applications. This adaptability has made it a focal point in studies exploring kinase inhibitors and antimicrobial agents, addressing pressing challenges in oncology and antibiotic resistance.

From a synthetic perspective, tert-butyl N-{2-[2-(dimethylamino)-1,3-thiazol-5-yl]-1-oxopropan-2-yl}-N-methylcarbamate exemplifies modern green chemistry principles. Researchers are optimizing its production to minimize waste and energy consumption, resonating with the industry's shift toward sustainable synthesis. Its CAS No. 2228160-05-0 is often associated with patents and peer-reviewed articles highlighting innovative routes for scalable manufacturing.

The compound's potential extends to neuroscience and metabolic disorder research, where its structural motifs are investigated for modulating neurotransmitter receptors and enzyme pathways. As the scientific community prioritizes personalized medicine, molecules like this are critical for developing targeted therapies with fewer side effects. Its thiazole ring, in particular, is a recurring theme in discussions about drug-likeness and bioavailability.

In summary, tert-butyl N-{2-[2-(dimethylamino)-1,3-thiazol-5-yl]-1-oxopropan-2-yl}-N-methylcarbamate (CAS No. 2228160-05-0) represents a cutting-edge tool for chemists and biologists. Its multifaceted applications, from drug discovery to agrochemical innovation, underscore its relevance in solving contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of life sciences and material chemistry.

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